Cas no 1312000-97-7 (2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide)

• Product Name: 2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide
• CAS No: 1312000-97-7
• MF: C₁₄H₁₅ClN₂O₂S₂
• MW: 342.864099740982
• CID: 6278939
• PubChem ID: 53561643
• Update Time: 2025-05-23

2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide
• 1312000-97-7
• Z1070797772
• EN300-26596767
• (E)-2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethenesulfonamide

• Inchi： 1S/C14H15ClN2O2S2/c1-11-16-13(10-20-11)9-17(2)21(18,19)8-7-12-5-3-4-6-14(12)15/h3-8,10H,9H2,1-2H3/b8-7+
• InChI Key： GSQXGOFEVNGRRE-BQYQJAHWSA-N
• SMILES： ClC1C=CC=CC=1/C=C/S(N(C)CC1=CSC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 342.0263478g/mol
• Monoisotopic Mass: 342.0263478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide

Comprehensive Analysis of 2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide (CAS No. 1312000-97-7)

The compound 2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide, identified by its CAS No. 1312000-97-7, is a sulfonamide derivative with a unique structural framework. This molecule features a chlorophenyl group, a methyl-thiazole moiety, and an ethene-sulfonamide backbone, making it a subject of interest in pharmaceutical and agrochemical research. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

Recent trends in scientific literature highlight the growing demand for sulfonamide-based compounds, particularly those with heterocyclic components like thiazole. Researchers are increasingly exploring such molecules for their bioactivity, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. The presence of the 2-chlorophenyl group in this compound further enhances its potential as a scaffold for designing targeted therapies, aligning with current interests in precision medicine.

From a synthetic chemistry perspective, 2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide exemplifies modern strategies in molecular design. Its synthesis often involves multi-step reactions, including Suzuki coupling, sulfonylation, and N-alkylation, which are frequently discussed in organic chemistry forums. These methods are critical for achieving high yields and purity, especially when scaling up for industrial applications.

The thiazole ring in this compound is particularly noteworthy due to its prevalence in FDA-approved drugs. Thiazole derivatives are known for their role in kinase inhibition and receptor modulation, topics frequently searched in academic and pharmaceutical databases. This connection makes CAS No. 1312000-97-7 a candidate for further investigation in oncology and metabolic disorder research, areas with high public and scientific interest.

Environmental and regulatory considerations are also relevant when discussing sulfonamide derivatives. While this compound is not classified as hazardous, its degradation pathways and ecological impact are subjects of ongoing study. Researchers are examining its stability under various conditions, a topic often queried in environmental chemistry circles. Such studies are essential for ensuring sustainable use in industrial applications.

In summary, 2-(2-chlorophenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]ethene-1-sulfonamide represents a versatile chemical entity with broad implications across multiple disciplines. Its structural features align with current trends in drug discovery and material science, while its synthetic routes offer insights into advanced organic chemistry techniques. As research progresses, this compound may emerge as a key player in developing next-generation therapeutics and functional materials.